Cas no 866545-85-9 (3-(3-benzyloxyphenyl)-1H-pyrrolo[2,3-b]pyridine)

3-(3-benzyloxyphenyl)-1H-pyrrolo[2,3-b]pyridine structure
866545-85-9 structure
Product Name:3-(3-benzyloxyphenyl)-1H-pyrrolo[2,3-b]pyridine
CAS No:866545-85-9
MF:C20H16N2O
MW:300.353844642639
CID:2141521
PubChem ID:11601846
Update Time:2025-04-21

3-(3-benzyloxyphenyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-benzyloxyphenyl)-1H-pyrrolo[2,3-b]pyridine
    • 866545-85-9
    • SCHEMBL1668600
    • DB-324250
    • Inchi: 1S/C20H16N2O/c1-2-6-15(7-3-1)14-23-17-9-4-8-16(12-17)19-13-22-20-18(19)10-5-11-21-20/h1-13H,14H2,(H,21,22)
    • InChI Key: ALSLDAQZLACBCR-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1=CNC2C1=CC=CN=2

Computed Properties

  • Exact Mass: 300.126263138Da
  • Monoisotopic Mass: 300.126263138Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 37.9Ų
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